Cas no 877630-20-1 (2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide)
2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4-oxo-1,2-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
- Acetamide, 2-[(4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio]-N-[(tetrahydro-2-furanyl)methyl]-
- 2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide
-
- Inchi: 1S/C12H15N5O3S/c18-9(13-4-7-2-1-3-20-7)6-21-12-15-10-8(5-14-17-10)11(19)16-12/h5,7H,1-4,6H2,(H,13,18)(H2,14,15,16,17,19)
- InChI Key: JSUSWHCNPHNTQC-UHFFFAOYSA-N
- SMILES: C(NCC1CCCO1)(=O)CSC1NC(=O)C2C=NNC=2N=1
Experimental Properties
- Density: 1.72±0.1 g/cm3(Predicted)
- pka: 10.62±0.20(Predicted)
2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2503-0072-2μmol |
2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide |
877630-20-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2503-0072-5μmol |
2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide |
877630-20-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2503-0072-10μmol |
2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide |
877630-20-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2503-0072-20μmol |
2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide |
877630-20-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2503-0072-1mg |
2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide |
877630-20-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2503-0072-2mg |
2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide |
877630-20-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2503-0072-3mg |
2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide |
877630-20-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2503-0072-4mg |
2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide |
877630-20-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2503-0072-5mg |
2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide |
877630-20-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2503-0072-10mg |
2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide |
877630-20-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide
Introduction to 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide (CAS No. 877630-20-1)
2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide (CAS No. 877630-20-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.
The chemical structure of 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide is characterized by a pyrazolopyrimidine core linked to a sulfanyl group and an acetamide moiety. The presence of these functional groups imparts unique pharmacological properties to the molecule. The pyrazolopyrimidine scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets, such as kinases and nucleic acids.
The synthesis of 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide typically involves multi-step reactions. One common approach is the condensation of 6-chloro-pyrazolo[3,4-d]pyrimidinone with thiourea to form the corresponding thioamide intermediate. This intermediate is then reacted with 2-(aminomethyl)tetrahydrofuran to yield the final product. The synthetic route can be optimized for yield and purity by varying reaction conditions such as temperature, solvent, and catalysts.
In terms of biological activities, recent studies have highlighted the potential of 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide as an antiviral agent. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action involves the disruption of viral replication by targeting key viral enzymes.
Beyond its antiviral properties, 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide has also shown promise in cancer research. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activity of protein kinases such as AKT and ERK1/2, which are often dysregulated in cancer cells.
The anti-inflammatory potential of 2-{(4-Oxo-[1H,H,5H-pyrazolo[3,d]pyrimidin-iy)sulfanyl}-N-(tetrahydrofuran--y)methylacetamide has also been explored. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has indicated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the development of new anti-inflammatory drugs.
To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-{(4-Oxo-[1H,H,5H-pyrazolo[3,d]pyrimidin-iy)sulfanyl}-N-(tetrahydrofuran--y)methylacetamide. Early-phase clinical trials have shown promising results in terms of safety profiles and pharmacokinetic properties. However, more extensive studies are needed to fully understand its long-term effects and potential side effects.
In conclusion, 2-{(4-Oxo-[1H,H,5H-pyrazolo[3,d]pyrimidin-iy)sulfanyl}-N-(tetrahydrofuran--y)methylacetamide (CAS No. 877630-20-1) is a promising compound with diverse biological activities. Its potential applications in antiviral therapy, cancer treatment, and anti-inflammatory drug development make it an important target for further research and development in medicinal chemistry.
877630-20-1 (2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)